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Compound of Interest

Compound Name: Sodium Fluoroacetate-13C2

Cat. No.: B1163739

Get Quote

Executive Summary

Sodium fluoroacetate (SFA) is a highly toxic rodenticide and a potential chemical threat agent.

[1] Accurate quantification in complex matrices (biological fluids, food, environmental water)
requires Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in
negative electrospray ionization (ESI-) mode.

To compensate for significant matrix effects common in ESI analysis of small polar molecules,
Sodium Fluoroacetate-13C2 is the preferred internal standard (1S). Unlike deuterated
standards (e.g., fluoroacetate-d2), the 13C2 analog eliminates deuterium isotope effects that
can cause chromatographic separation between the analyte and the IS, ensuring perfect co-
elution and ionization correction.

Chemical Properties & Isotopic Shift

Understanding the mass shift is critical for method setup. The 13C2 label replaces both carbon
atoms in the fluoroacetate backbone.
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Native Sodium Sodium Fluoroacetate-
Property
Fluoroacetate 13C2
Formula (Salt) C2H2FNaO:2 13C2H2FNaO2
Formula (Anion) C2H2FO2~ BC2H2FO2~
Monoisotopic Mass (Anion) 77.00 Da 79.01 Da
Mass Shift - +2.01 Da
Key Structural Feature F-CH2-COO~ F-13CH2-3COO~

Fragmentation Mechanism & Pathway Analysis

In negative ESI, sodium fluoroacetate loses the sodium cation to form the fluoroacetate anion
(IM-Na]~). The fragmentation of the 13C2-labeled anion (m/z 79) parallels the native compound
but exhibits specific mass shifts due to the location of the 13C atoms.

Primary Fragmentation Pathways

e Loss of Hydrogen Fluoride (HF):

o

Mechanism: Intramolecular elimination. The carboxylate oxygen abstracts a proton from
the a-carbon, leading to the expulsion of neutral HF.

o

Native Transition: m/z 77 — 57 (Loss of 20 Da).

[¢]

13C2 Transition: m/z 79 — 59 (Loss of 20 Da).

[¢]

Significance: This is typically the Quantifier Transition due to its high intensity and stability.
o Decarboxylation (Loss of COz2):

o Mechanism: Cleavage of the C-C bond releasing CO.. In the 13C2 analog, the carboxyl
carbon is 13C, so the neutral loss is 3COz (Mass 45).

o Native Transition: m/z 77 - 33 (Loss of 44 Da).

o 13C2 Transition: m/z 79 — 34 (Loss of 45 Da).
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o Significance: This is the Qualifier Transition. The product ion corresponds to the
fluoromethyl carbanion species ([**CHzF]").

Visualization of Fragmentation Pathway

The following diagram illustrates the specific fragmentation logic for the 13C2-labeled anion.
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Figure 1: ESI(-) Fragmentation pathway of Sodium Fluoroacetate-13C2 showing the
generation of Quantifier (m/z 59) and Qualifier (m/z 34) ions.

Experimental Protocol

This protocol utilizes HILIC (Hydrophilic Interaction Liquid Chromatography), which is essential
for retaining the highly polar fluoroacetate anion. Reversed-phase (C18) columns generally fail
to retain this analyte without ion-pairing reagents, which suppress MS sensitivity.

A. Reagents & Standards[1][2][3][4][5][6][7]

o Target Standard: Sodium Fluoroacetate (Sigma-Aldrich or equivalent).[2][3]

¢ Internal Standard: Sodium Fluoroacetate-13C2 (Cambridge Isotope Laboratories or
equivalent).[1][3][4]

o Note: If using 13C2-D2 (doubly deuterated) standard, the parent mass is m/z 81, and
transitions are 81 - 60 and 81 - 35.
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e Solvents: LC-MS grade Acetonitrile (ACN), Water, Ammonium Acetate.

B. Sample Preparation (Biological/[Food Matrix)

Method: Protein Precipitation & Pass-through Cleanup[5]

Extraction: Weigh 1.0 g of sample (plasma, tissue homogenate, or milk).

e Spiking: Add 20 pL of Sodium Fluoroacetate-13C2 IS working solution (1 pg/mL).

o Precipitation: Add 4 mL of ACN (acidified with 0.1% Formic Acid). Vortex vigorously for 1 min.
o Centrifugation: Centrifuge at 10,000 x g for 10 min at 4°C.

e Cleanup (Optional but Recommended): Pass 1 mL of supernatant through a phospholipid
removal plate or weak anion exchange (WAX) SPE cartridge to reduce matrix effects.

 Dilution: Dilute the extract 1:1 with ACN prior to injection to match initial HILIC mobile phase
conditions.

C. LC-MS/MS Conditions[1][3][4][5]1[8][9][10][11]

Chromatography (HILIC):
e Column: Waters BEH Amide (100 x 2.1 mm, 1.7 um) or Phenomenex Kinetex HILIC.

e Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0). High pH improves peak
shape for carboxylates.

» Mobile Phase B: Acetonitrile.[1][3][4]
o Gradient:

o 0.0 min: 90% B

o 3.0 min: 50% B

o 4.0 min: 50% B
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o 4.1 min: 90% B

o 7.0 min: 90% B (Re-equilibration is critical in HILIC).

e Flow Rate: 0.4 mL/min.
e Injection Volume: 5 pL.

Mass Spectrometry (Source Parameters - Sciex/Thermo/Agilent Generic):

lonization: ESI Negative Mode.

Spray Voltage: -2500 V to -3500 V.

Source Temp: 400°C - 500°C (High temp helps desolvation of aqueous mobile phases).

Curtain/Sheath Gas: High (40-50 psi).

MRM Table (Multiple Reaction Monitoring):

Precursor Collision
Compound Product (m/z) Role
(mlz) Energy (eV)
Fluoroacetate -
) 77.0 57.0 Quantifier -15
(Native)
77.0 33.0 Qualifier -25
Fluoroacetate- N
79.0 59.0 Quantifier -15
13C2
79.0 34.0 Qualifier -25

Method Validation & Performance Logic

To ensure scientific integrity (E-E-A-T), the method must be validated against the following
criteria:

e Linearity: The 13C2 IS should provide a linear response ratio (Analyte Area / IS Area) from
0.5 ng/mL to 100 ng/mL (R? > 0.99).
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e Matrix Effects (ME):
o Calculate ME% = [(Area in Matrix / Area in Solvent) - 1] x 100.

o Self-Validating Step: If ME for the native analyte is -40% (suppression), the ME for the
13C2 IS must also be approximately -40%. If they deviate by >15%, the IS is not
compensating correctly (check equilibration time or co-elution).

» Recovery: Absolute recovery should be >70%.

Troubleshooting & Expert Insights

e The "Ghost" Peak: Fluoroacetate is a small molecule (MW 100). Background noise in the low
mass range can be high. Ensure the collision cell gas pressure is optimized to remove
neutral noise.

o Retention Time Shifts: HILIC columns are sensitive to the water layer on the silica surface.
Ensure at least 3-4 minutes of re-equilibration time at high organic solvent (90% ACN)
between injections to maintain stable retention times.

e Cross-Talk: Ensure the mass resolution is set to "Unit" or "High". Since the mass difference
is only 2 Da, wide isolation windows (e.g., Low resolution) might allow 13C2 isotopes of the
native compound to interfere with the IS channel, though this is rare given the low natural
abundance of 13C.

References
e Trace Analysis of Fluoroacetate

o Title: LC-MS/MS Analysis of Emerging Food Contaminants (Sodium Fluoroacet
o Source: SCIEX Applic

o URL:[Link]
» Direct Aqueous Injection Method

o Title: Direct aqueous injection of the fluoroacetate anion in potable water for analysis by
liquid chromatography tandem mass-spectrometry.[1]
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o Source: Journal of Chrom
o URL:[Link]

Isotope Dilution Methodology

o Title: Quantitative determination of sodium monofluoroacetate "1080" in infant formulas
and dairy products by isotope dilution LC-MS/MS.[6]

o Source: Food Additives & Contaminants: Part A.

o URL:[LInK][1][2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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